N-(2-ethoxyphenyl)-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}benzenesulfonamide

• Molecular Formula: C27H31N3O5S
• Molecular Weight: 509.6 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C27H31N3O5S/c1-3-35-26-16-10-8-14-24(26)30(36(32,33)22-11-5-4-6-12-22)21-27(31)29-19-17-28(18-20-29)23-13-7-9-15-25(23)34-2/h4-16H,3,17-21H2,1-2H3
• InChI Key: IHMXOOGYFPTLQD-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N(CC(=O)N2CCN(CC2)C3=CC=CC=C3OC)S(=O)(=O)C4=CC=CC=C4

Description

N-(2-ethoxyphenyl)-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}benzenesulfonamide is a chemical compound that has been widely used in scientific research. It is commonly referred to as EPPS, and its chemical formula is C28H34N4O6S. EPPS is a sulfonamide derivative that has been used as a buffer in various biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of EPPS is not fully understood. It is believed that EPPS acts as a zwitterionic buffer, which means that it has both a positive and negative charge at physiological pH. This allows it to effectively buffer solutions in the physiological pH range. EPPS has also been shown to have a low toxicity and does not interfere with the activity of enzymes or other biological molecules.
Biochemical and Physiological Effects:
EPPS has been shown to have a number of biochemical and physiological effects. It has been shown to stabilize proteins and prevent their denaturation. It has also been shown to enhance the activity of enzymes, such as alkaline phosphatase. EPPS has also been shown to have neuroprotective effects and has been used in experiments involving the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPS is its high buffering capacity in the physiological pH range. This makes it suitable for experiments involving biological systems. EPPS also has a low toxicity and does not interfere with the activity of enzymes or other biological molecules. However, one limitation of EPPS is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the use of EPPS in scientific research. One area of interest is the use of EPPS in the development of new drugs for the treatment of neurodegenerative diseases. EPPS has been shown to have neuroprotective effects, and researchers are exploring its potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. Another area of interest is the use of EPPS in the development of new biosensors. EPPS has been shown to enhance the activity of enzymes, and researchers are exploring its potential as a component in biosensors for the detection of various biomolecules.

Synthesis Methods

EPPS can be synthesized using a multi-step process. The first step involves the reaction of 2-ethoxyaniline with ethyl chloroformate to form N-(2-ethoxyphenyl) carbamate. This intermediate is then reacted with 4-(2-methoxyphenyl)-1-piperazinecarboxylic acid to form N-(2-ethoxyphenyl)-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl} carbamate. Finally, the carbamate is reacted with benzenesulfonyl chloride to form EPPS.

Scientific Research Applications

EPPS has been widely used as a buffer in various biochemical and physiological experiments. It has been shown to have a high buffering capacity in the physiological pH range, making it suitable for experiments involving biological systems. EPPS has been used as a buffer in experiments involving the isolation and purification of proteins, as well as in experiments involving the study of enzyme kinetics. It has also been used in experiments involving the study of ion channels and synaptic transmission.